Cas no 2229458-45-9 (ethyl 4-{1-(aminooxy)methylcyclopropyl}-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 4-{1-(aminooxy)methylcyclopropyl}-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2229458-45-9
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 6250669
• PubChem ID: 165687310
• Update Time: 2025-07-16

ethyl 4-{1-(aminooxy)methylcyclopropyl}-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{1-(aminooxy)methylcyclopropyl}-1-methyl-1H-pyrazole-3-carboxylate
• 2229458-45-9
• ethyl 4-{1-[(aminooxy)methyl]cyclopropyl}-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1778745

• Inchi： 1S/C11H17N3O3/c1-3-16-10(15)9-8(6-14(2)13-9)11(4-5-11)7-17-12/h6H,3-5,7,12H2,1-2H3
• InChI Key： HCKGYRQGOWOQBV-UHFFFAOYSA-N
• SMILES： O(CC1(C2=CN(C)N=C2C(=O)OCC)CC1)N

Computed Properties

• Exact Mass: 239.12699141g/mol
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.4Ų

Additional information on ethyl 4-{1-(aminooxy)methylcyclopropyl}-1-methyl-1H-pyrazole-3-carboxylate

Professional Introduction to Ethyl 4-{1-(aminooxy)methylcyclopropyl}-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229458-45-9)

Ethyl 4-{1-(aminooxy)methylcyclopropyl}-1-methyl-1H-pyrazole-3-carboxylate, a compound with the CAS number 2229458-45-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The nomenclature of this compound is highly descriptive, indicating its molecular architecture and functional groups, which are crucial for understanding its chemical properties and biological interactions.

The core structure of Ethyl 4-{1-(aminooxy)methylcyclopropyl}-1-methyl-1H-pyrazole-3-carboxylate consists of a pyrazole ring, which is a six-membered aromatic heterocycle containing two nitrogen atoms. This pyrazole ring is further substituted with a methyl group at the 1-position and a carboxylate ester at the 3-position. The presence of these functional groups not only influences the compound's solubility and stability but also plays a pivotal role in its interactions with biological targets.

The cyclopropyl substituent at the 4-position of the pyrazole ring adds another layer of complexity to the molecule. Cyclopropyl groups are known for their ability to enhance metabolic stability and binding affinity in drug candidates. This feature makes Ethyl 4-{1-(aminooxy)methylcyclopropyl}-1-methyl-1H-pyrazole-3-carboxylate a promising candidate for further exploration in medicinal chemistry.

The amine oxide functionality, represented by the group -O-NH-O-, is another critical feature of this compound. Amine oxides are known for their unique chemical reactivity and biological activity. They can act as potent enzyme inhibitors and have been explored in various therapeutic areas, including neurological disorders and cancer treatment. The incorporation of this group into Ethyl 4-{1-(aminooxy)methylcyclopropyl}-1-methyl-1H-pyrazole-3-carboxylate suggests potential applications in these fields.

Recent research in the field of heterocyclic chemistry has highlighted the importance of pyrazole derivatives in drug discovery. Pyrazoles are versatile scaffolds that can be modified to exhibit a wide range of biological activities. For instance, studies have shown that pyrazole-based compounds can interact with various enzymes and receptors, making them valuable tools for developing new therapeutic agents.

Ethyl 4-{1-(aminooxy)methylcyclopropyl}-1-methyl-1H-pyrazole-3-carboxylate has been investigated in several preclinical studies for its potential pharmacological effects. These studies have revealed that the compound exhibits notable activity against certain enzymes and receptors, suggesting its utility as an intermediate in the synthesis of more complex drug molecules. Additionally, the structural features of this compound make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies.

The synthesis of Ethyl 4-{1-(aminooxy)methylcyclopropyl}-1-methyl-1H-pyrazole-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the cyclopropylamine derivative, which is then subjected to oxidation to form the amine oxide group. Subsequent reactions include esterification and functional group transformations to achieve the final target molecule.

The chemical properties of Ethyl 4-{1-(aminooxy)methylcyclopropyl}-1-methyl-1H-pyrazole-3-carboxylate make it an interesting subject for further investigation. Its solubility, stability, and reactivity are key factors that determine its suitability for various applications in pharmaceutical research. Advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been employed to elucidate its molecular structure and confirm its identity.

In conclusion, Ethyl 4-{1-(aminooxy)methylcyclopropyl}-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229458-45-9) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups and biological activities makes it a valuable tool for drug discovery and development. Further studies are warranted to explore its full therapeutic potential and optimize its pharmacological properties.